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Compound of Interest

Compound Name: Berberine chloride hydrate

Cat. No.: B1139229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the recommended dosages and

administration protocols for Berberine chloride hydrate in mouse models for metabolic,

inflammatory, and oncological research.

Data Summary: Recommended Dosages
The following tables summarize the recommended dosages of Berberine chloride hydrate for

various mouse studies, categorized by research application.

Metabolism Studies
Mouse
Strain

Administrat
ion Route

Dosage
Range

Frequency Duration Reference

C57BL/6J Oral Gavage 100 mg/kg Daily 15 weeks [1]

db/db Oral Gavage 200 mg/kg Daily 5 weeks
Not explicitly

cited

C57BL/6 Oral Gavage 10 mg/kg
Once, 60 min

before ITT
Single dose [2]

BALB/c Oral Gavage
93.75 - 562.5

mg/kg
Single dose Single dose

Not explicitly

cited
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Inflammation Studies
Mouse
Strain

Administrat
ion Route

Dosage
Range

Frequency Duration Reference

Lactating

Kunming

Intraperitonea

l Injection

5, 10, 20

mg/kg

Twice (1h

before & 12h

after LPS)

24 hours [3]

BALB/c
Intraperitonea

l Injection
Not Specified

Twice (1h

before & 12h

after LPS)

Not Specified
Not explicitly

cited

Cancer Studies
Mouse
Strain

Administrat
ion Route

Dosage
Range

Frequency Duration Reference

Nude

(BALB/c

nu/nu)

Oral Gavage 30, 50 mg/kg Daily 10 days [4]

Xenograft

mouse model
Not Specified Not Specified Not Specified Not Specified

Not explicitly

cited

Nude mice
Intraperitonea

l Injection
5, 10 mg/kg Daily 28 days

Not explicitly

cited

Experimental Protocols
Protocol 1: Preparation of Berberine Chloride Hydrate
for Oral Gavage
Materials:

Berberine chloride hydrate powder

Vehicle:

Sterile water[4]
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0.5% Carboxymethylcellulose sodium (CMC-Na) in sterile water[1]

Phosphate-buffered saline (PBS)

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

Sonicator (optional)

pH meter (optional)

Sterile syringes (1 mL or 3 mL)

Gavage needles (20-22 gauge, 1-1.5 inches with a rounded tip)[5]

Procedure:

Calculate the required amount of Berberine chloride hydrate and vehicle.

Example: For a 25g mouse receiving a 100 mg/kg dose, you will need 2.5 mg of

Berberine. If the dosing volume is 10 mL/kg (0.25 mL for a 25g mouse), the final

concentration of the solution should be 10 mg/mL.

Weigh the Berberine chloride hydrate powder accurately.

Add the powder to a sterile conical tube.

Add a small amount of the chosen vehicle to the tube to create a paste. This helps to ensure

the powder is fully wetted and reduces clumping.

Gradually add the remaining vehicle to the desired final volume while vortexing.

For suspensions like CMC-Na, ensure thorough mixing to achieve a uniform suspension.

Sonication can be used to aid in the dispersion of the compound.

If using an aqueous solution, ensure the Berberine chloride hydrate is fully dissolved.

Gentle warming (up to 60°C) can aid in dissolution in water.[4] Berberine chloride has a

higher solubility in phosphate buffer at pH 7.0.[6][7]
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Verify the final concentration and visually inspect for any undissolved particles or non-

uniformity.

Draw the appropriate volume of the solution/suspension into a sterile syringe fitted with a

gavage needle.

Stability: Berberine chloride hydrate solutions are reported to be stable at various pH and

temperature conditions for up to 6 months.[6][7] However, it is best practice to prepare fresh

solutions for each experiment or store them at 4°C for a short period.

Protocol 2: Administration of Berberine Chloride
Hydrate via Oral Gavage
Procedure:

Properly restrain the mouse. Scruff the mouse firmly to immobilize the head and body.[5]

Measure the correct length for gavage needle insertion. Measure the distance from the

corner of the mouse's mouth to the last rib to ensure the needle reaches the stomach without

causing perforation.[8]

Gently insert the gavage needle into the diastema (the gap between the incisors and

molars).[8]

Advance the needle along the roof of the mouth towards the esophagus. The mouse should

swallow the needle. Do not force the needle.[8]

Once the needle is in the esophagus, gently advance it to the pre-measured depth.

Administer the solution slowly and steadily.[9]

Withdraw the needle gently in the same direction it was inserted.

Monitor the mouse for a few minutes after the procedure for any signs of distress, such as

difficulty breathing or leakage of the solution from the mouth or nose.[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1139229?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20842541/
https://iacuc.ucsf.edu/sites/g/files/tkssra16261/files/wysiwyg/STD%20PROCEDURE%20-%20Misc%20Rodent%20Procedures%20-%20Oral%20Gavage%20In%20Mice%20and%20Rats.pdf
https://www.benchchem.com/product/b1139229?utm_src=pdf-body
https://www.benchchem.com/product/b1139229?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2974104/
https://ouv.vt.edu/content/dam/ouv_vt_edu/sops/small-animal-biomedical/sop-mouse-oral-gavage.pdf
https://ouv.vt.edu/content/dam/ouv_vt_edu/sops/small-animal-biomedical/sop-mouse-oral-gavage.pdf
https://ouv.vt.edu/content/dam/ouv_vt_edu/sops/small-animal-biomedical/sop-mouse-oral-gavage.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://ouv.vt.edu/content/dam/ouv_vt_edu/sops/small-animal-biomedical/sop-mouse-oral-gavage.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 3: Preparation of Berberine Chloride Hydrate
for Intraperitoneal Injection
Materials:

Berberine chloride hydrate powder

Vehicle: Sterile saline (0.9% NaCl) or PBS

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

0.22 µm sterile syringe filter

Sterile syringes (1 mL)

Needles (25-27 gauge)[10]

Procedure:

Calculate the required amount of Berberine chloride hydrate and vehicle.

Example: For a 25g mouse receiving a 10 mg/kg dose, you will need 0.25 mg of

Berberine. If the injection volume is 10 mL/kg (0.25 mL for a 25g mouse), the final

concentration of the solution should be 1 mg/mL.

Weigh the Berberine chloride hydrate powder accurately.

Dissolve the powder in the sterile vehicle in a conical tube. Vortex thoroughly to ensure

complete dissolution.

Sterile-filter the solution using a 0.22 µm syringe filter into a new sterile tube. This is a critical

step to prevent infection.

Draw the appropriate volume of the sterile solution into a sterile syringe fitted with a new

sterile needle for each animal.[11]
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Protocol 4: Administration of Berberine Chloride
Hydrate via Intraperitoneal Injection
Procedure:

Properly restrain the mouse. Grasp the loose skin over the shoulders and turn the mouse so

its abdomen is facing upwards.[11]

Locate the injection site. The injection should be given in the lower right quadrant of the

abdomen to avoid puncturing the cecum or bladder.

Disinfect the injection site with an alcohol swab.[11]

Insert the needle at a 30-45 degree angle into the peritoneal cavity.[11]

Aspirate gently by pulling back the plunger to ensure no fluid (e.g., urine or blood) is drawn

into the syringe. If fluid is aspirated, withdraw the needle and reinject at a different site with a

new needle.

Inject the solution slowly and steadily.

Withdraw the needle and return the mouse to its cage.

Monitor the mouse for any adverse reactions.

Signaling Pathways and Experimental Workflow
Signaling Pathways Modulated by Berberine
Berberine is known to modulate several key signaling pathways involved in metabolism,

inflammation, and cancer.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1139229?utm_src=pdf-body
https://www.benchchem.com/product/b1139229?utm_src=pdf-body
https://www.research.vt.edu/content/dam/ouv_vt_edu/sops/small-animal-biomedical/sop-mouse-injection-intraperitoneal.pdf
https://www.research.vt.edu/content/dam/ouv_vt_edu/sops/small-animal-biomedical/sop-mouse-injection-intraperitoneal.pdf
https://www.research.vt.edu/content/dam/ouv_vt_edu/sops/small-animal-biomedical/sop-mouse-injection-intraperitoneal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolism

Inflammation

Cancer

Berberine AMPKActivates

NF-κB

Inhibits

MAPK

Modulates

mTOR

Inhibits

PI3K/Akt

Inhibits

SIRT1Activates

Apoptosis

Inhibits

Inhibits
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Study Design & Animal Acclimatization

Preparation of Berberine
Chloride Hydrate Solution

Randomization of Mice
into Treatment Groups

Administration
(Oral Gavage or IP Injection)

Monitoring of Animal Health
& Tumor Growth (if applicable)

Endpoint Data Collection
(e.g., Blood, Tissue)

Data Analysis & Interpretation

Conclusion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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